Cas no 7463-35-6 (N-(3-Chloro-2-methylphenyl)acetamide)

• Product Name: N-(3-Chloro-2-methylphenyl)acetamide
• CAS No: 7463-35-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD00018264
• CID: 85961
• PubChem ID: 81969
• Update Time: 2025-10-29

N-(3-Chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Chloro-2-methylphenyl)acetamide
• 3-Chloro-2-methyl-N-acetyl-aniline
• 3'-Chloro-2'-methylacetanilide
• 3-CHLORO-2-METHYLACETANILIDE
• o-Acetotoluidide,3'-chloro- (7CI)
• 2-Methyl-3-chloroacetanilide
• NSC 404347
• N-(3-Chloro-2-methyl phenyl)acetamide
• SCHEMBL476919
• NSC404347
• MFCD00018264
• Z28292377
• EINECS 231-254-2
• 9QRW4Y28ZX
• AKOS001044970
• N-Acetyl-3-chloro-2-methylaniline
• n-(3-chloro-2-methyl-phenyl)-acetamide
• STR09834
• Acetamide, N-(3-chloro-2-methylphenyl)-
• DTXSID80225613
• NSC-404347
• CS-0007911
• FT-0615351
• 3'-Chloro-ortho-acetotoluidide
• Acetamide,N-(3-chloro-2-methylphenyl)-
• 3-Chloro-2-methyl-N-acetylaniline
• 7463-35-6
• UNII-9QRW4Y28ZX
• NS00037639
• AI3-18017
• G71478
• STL497644
• DB-055894
• ALBB-020408

• MDL： MFCD00018264
• Inchi： 1S/C9H10ClNO/c1-6-8(10)4-3-5-9(6)11-7(2)12/h3-5H,1-2H3,(H,11,12)
• InChI Key： NALGTKRTIJHBBK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C)=O

Computed Properties

• Exact Mass: 183.04500
• Monoisotopic Mass: 183.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.218 g/cm3
• Melting Point: 155-157°C
• Boiling Point: 317.2 °C at 760 mmHg
• Flash Point: 145.7 °C
• Refractive Index: 1.581
• PSA: 29.10000
• LogP: 2.67980
• Solubility: Not available

N-(3-Chloro-2-methylphenyl)acetamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-Chloro-2-methylphenyl)acetamide

N-(3-Chloro-2-methylphenyl)acetamide: A Comprehensive Overview

N-(3-Chloro-2-methylphenyl)acetamide, also known by its CAS number 7463-35-6, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound is a derivative of acetamide, with a substituted phenyl group that introduces unique chemical properties. The structure of N-(3-Chloro-2-methylphenyl)acetamide consists of an acetamide group (-CONH2) attached to a chlorinated and methyl-substituted benzene ring. This specific substitution pattern gives rise to its distinct physical and chemical characteristics, making it a valuable compound in both academic and industrial applications.

Recent studies have highlighted the potential of N-(3-Chloro-2-methylphenyl)acetamide in the field of materials science. Researchers have explored its role as a precursor for the synthesis of advanced materials, such as polymers and hybrid organic-inorganic composites. The ability of this compound to undergo various chemical reactions, including nucleophilic substitution and condensation reactions, has made it a versatile building block in organic synthesis. For instance, its use in the preparation of biodegradable polymers has shown promise in addressing environmental concerns related to plastic waste.

In the pharmaceutical industry, N-(3-Chloro-2-methylphenyl)acetamide has been investigated for its potential as a drug delivery agent. Its ability to form stable amide bonds with other molecules makes it an ideal candidate for drug conjugation. Recent findings suggest that this compound can enhance the bioavailability of certain drugs by protecting them from enzymatic degradation during transit through biological systems. This property has led to its consideration in the development of targeted drug delivery systems.

The environmental impact of N-(3-Chloro-2-methylphenyl)acetamide has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is a critical factor in assessing its environmental safety. Additionally, its resistance to photodegradation under UV light exposure has implications for its use in outdoor applications, such as coatings and adhesives.

From a synthetic perspective, N-(3-Chloro-2-methylphenyl)acetamide can be synthesized via several routes, including Friedel-Crafts acylation and nucleophilic aromatic substitution. The choice of synthesis method depends on the starting materials and desired purity levels. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

In conclusion, N-(3-Chloro-2-methylphenyl)acetamide (CAS 7463-35-6) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in various scientific and industrial domains.